Cas no 1823037-19-9 (4,5,6,6a-Tetrahydro-3aH-cyclopenta[d][1,2]oxazole-3-carbaldehyde)

• Product Name: 4,5,6,6a-Tetrahydro-3aH-cyclopenta[d][1,2]oxazole-3-carbaldehyde
• CAS No: 1823037-19-9
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 6419330
• PubChem ID: 14743847
• Update Time: 2025-10-28

4,5,6,6a-Tetrahydro-3aH-cyclopenta[d][1,2]oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5,6,6a-Tetrahydro-3aH-cyclopenta[d][1,2]oxazole-3-carbaldehyde
• 3AH,4H,5H,6H,6AH-CYCLOPENTA[D][1,2]OXAZOLE-3-CARBALDEHYDE
• EN300-7455592
• 1823037-19-9

• Inchi： 1S/C7H9NO2/c9-4-6-5-2-1-3-7(5)10-8-6/h4-5,7H,1-3H2
• InChI Key： POIRGZWXTGKTOW-UHFFFAOYSA-N
• SMILES： O1C2CCCC2C(C=O)=N1

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines

Additional information on 4,5,6,6a-Tetrahydro-3aH-cyclopenta[d][1,2]oxazole-3-carbaldehyde

4,5,6,6a-Tetrahydro-3aH-cyclopenta[d][1,2]oxazole-3-carbaldehyde (CAS No. 1823037-19-9)

4,5,6,6a-Tetrahydro-3aH-cyclopenta[d][1,2]oxazole-3-carbaldehyde, also known by its CAS registry number CAS 1823037-19-9, is a unique organic compound with a complex structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic aldehydes and is characterized by its fused ring system and aldehyde functional group. The molecule's structure consists of a cyclopentane ring fused with a [1,2]oxazole ring system, making it a derivative of the broader class of oxazoles.

The synthesis of 4,5,6,6a-Tetrahydro-3aH-cyclopenta[d][1,2]oxazole derivatives has been explored in recent studies due to their potential as building blocks in drug discovery and materials science. Researchers have employed various methodologies to construct this framework, including ring-closing metathesis and oxidative cyclization strategies. These methods have not only improved the efficiency of synthesis but also opened avenues for the exploration of related compounds with diverse substituents.

The aldehyde functional group in CAS 1823037-19-9 plays a crucial role in its reactivity and applications. Aldehydes are known for their ability to undergo nucleophilic addition reactions and are widely used in organic synthesis for constructing complex molecules. In the case of this compound, the aldehyde group can participate in reactions such as condensation (e.g., aldol reactions) and protection/deprotection strategies. Recent studies have highlighted the utility of this compound as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications.

From a biological standpoint, 4,5,6,6a-Tetrahydro-3aH-cyclopenta[d][1,2]oxazole derivatives have shown promise in various assays targeting enzyme inhibition and receptor modulation. For instance, researchers have reported that certain analogs exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. These findings suggest that the compound may serve as a lead structure for developing novel anti-inflammatory agents.

The structural versatility of CAS 1823037-19-9 has also made it an interesting candidate for materials science applications. The fused ring system provides rigidity and stability to the molecule while allowing for functionalization at various positions. This property is particularly valuable in the design of advanced materials such as coordination polymers and supramolecular assemblies.

In terms of chemical stability and reactivity profiles,4,5,6,6a-Tetrahydro-3aH-cyclopenta[d][1,2]oxazole exhibits behavior consistent with typical heterocyclic compounds. The oxazole ring contributes electron-withdrawing effects that enhance the electrophilicity of the aldehyde group while stabilizing adjacent substituents through conjugation effects.

The latest research on this compound has focused on its potential role in green chemistry practices. Scientists are exploring ways to synthesize this compound using environmentally friendly conditions such as catalytic asymmetric synthesis or biocatalytic methods.

In conclusion,CAS 1823037-19-9, or4,5,6,6a-Tetrahydro-^aH-cyclopenta[d][ ]oxazole-_{-carbaldehyde} , represents an intriguing molecule with diverse applications across multiple disciplines within chemistry and biology.